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Compound of Interest

Compound Name: Cy-cBRIDP

Cat. No.: B1424324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cy-cBRIDP, or Dicyclohexyl(2,2-diphenyl-1-methylcyclopropyl)phosphine, is a monodentate

phosphine ligand. Contrary to any implication of direct biological activity, Cy-cBRIDP is not

known to be a bioactive molecule or a direct modulator of signaling pathways such as the

cGAS-STING pathway. Instead, its utility lies in the field of synthetic organic chemistry, where it

serves as a crucial component in palladium-catalyzed cross-coupling reactions. These

reactions are fundamental in the synthesis of complex organic molecules, including active

pharmaceutical ingredients. This guide provides a comprehensive overview of the known

physical and chemical properties of Cy-cBRIDP, alongside detailed experimental contexts for

its application in catalysis.

Physical and Chemical Properties
Cy-cBRIDP is a white to pale yellow, air-sensitive solid that requires storage at low

temperatures (2-8°C) to maintain its integrity.[1] Its structure, featuring bulky cyclohexyl groups

and a unique cyclopropyl backbone, imparts specific steric and electronic properties that are

beneficial for its catalytic activity.

Table 1: Physical and Chemical Data for Cy-cBRIDP
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Property Value Reference(s)

Molecular Formula C₂₈H₃₇P [2]

Molecular Weight 404.57 g/mol [1]

Melting Point 115-122 °C [1]

Appearance White to pale yellow solid [1]

Sensitivity Air-sensitive [1]

Storage 2-8°C [1]

Solubility
While specific quantitative solubility data for Cy-cBRIDP in a range of solvents is not readily

available in the literature, phosphine ligands of similar structure (trialkyl/triarylphosphines) are

generally soluble in common organic solvents such as toluene, tetrahydrofuran (THF), and

dichloromethane (DCM).[3][4] Their solubility in non-polar and aprotic polar solvents makes

them suitable for a wide array of reaction conditions.

Spectral Data
Detailed, publicly available ¹H, ¹³C, ³¹P NMR, and IR spectra for Cy-cBRIDP are scarce.

However, based on the characterization of similar phosphine ligands, the following spectral

properties can be anticipated:

³¹P NMR: The ³¹P NMR spectrum is the most definitive characterization method for

phosphine ligands. For trialkylphosphines, the chemical shifts typically appear in the range of

+10 to +60 ppm. Given the specific structure of Cy-cBRIDP, a distinct singlet in this region

would be expected.[5]

¹H and ¹³C NMR: The proton and carbon NMR spectra would be complex, showing

characteristic signals for the cyclohexyl, phenyl, and methyl groups on the cyclopropyl ring.

FTIR: The infrared spectrum would display characteristic C-H stretching vibrations for the

aliphatic and aromatic moieties, as well as other fingerprint vibrations corresponding to the

carbon skeleton.
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Applications in Catalysis
Cy-cBRIDP is an effective ligand in several palladium-catalyzed cross-coupling reactions,

which are powerful methods for forming carbon-carbon and carbon-heteroatom bonds.[1][6]

The bulky and electron-donating nature of Cy-cBRIDP can enhance the stability and activity of

the palladium catalyst.

Palladium-Catalyzed Cross-Coupling Reactions
Cy-cBRIDP is utilized in key transformations such as:

Suzuki-Miyaura Coupling: Formation of C-C bonds between organoboranes and organic

halides.[6]

Buchwald-Hartwig Amination: Formation of C-N bonds between amines and organic halides.

[1]

Sonogashira Coupling: Formation of C-C bonds between terminal alkynes and organic

halides.[6]

The general workflow for these reactions involves the careful assembly of reactants under an

inert atmosphere due to the air-sensitivity of the ligand and catalyst.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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